Murrangatin diacetate
Overview
Description
Murrangatin diacetate is a natural product found in Rauia resinosa with data available.
Scientific Research Applications
Structural and Chemical Properties
- Structure Elucidation : Murrangatin was first identified from the leaves of Murraya elongata. Its structure was determined using spectroscopic and chemical methods, highlighting its significance as a monomeric coumarin (Talapatra, Dutta, & Talapatra, 1973).
Medical and Pharmacological Research
- Anti-Angiogenic Effects in Cancer : A significant study demonstrated that Murrangatin inhibits angiogenesis induced by tumor cell-derived media, specifically focusing on lung cancer pathogenesis. It showed effectiveness in reducing cell proliferation, invasion, migration, and tube formation in endothelial cells, suggesting its potential as an anti-cancer agent (Long et al., 2018).
- Chondroprotective Activity : Research has also explored the chondroprotective activity of Murrangatin in the context of osteoarthritis. It was found to down-regulate expressions of various inflammatory markers, indicating its potential in treating joint diseases (Wu, 2013).
Chemical Composition and Isolation
- Isolation from Plants : Studies have successfully isolated Murrangatin from various plant sources, such as Murraya paniculata, revealing its natural occurrence and the potential for further exploration of its properties (Imai et al., 1989).
Synthesis and Modification
- Synthetic Approaches : Efforts have been made in the synthetic realm, such as the total synthesis of related compounds like phebalosin, which is connected to Murrangatin (Sen et al., 2015).
Additional Insights
- Varied Biological Activities : Murrangatin has been studied for various biological activities, including antibacterial effects and potential use in cancer therapy, indicating a broad spectrum of applications (Rodanant et al., 2015).
Mechanism of Action
Target of Action
Murrangatin diacetate primarily targets the AKT signaling pathway . AKT, also known as Protein Kinase B (PKB), is a serine/threonine-specific protein kinase that plays a key role in multiple cellular processes such as glucose metabolism, apoptosis, cell proliferation, transcription, and cell migration .
Mode of Action
This compound interacts with its target by inhibiting the activation of AKT . This inhibition is evidenced by the decrease in AKT phosphorylation at site Ser473 . The compound’s interaction with its targets results in changes in cellular processes, particularly those related to angiogenesis .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the AKT signaling pathway . By inhibiting the activation of AKT, this compound disrupts the normal functioning of this pathway, leading to downstream effects such as the suppression of angiogenesis .
Result of Action
The molecular and cellular effects of this compound’s action include the strong inhibition of the growth of subintestinal vessels in zebrafish embryos and the suppression of tumor conditioned media-induced angiogenic phenotypes . These phenotypes include cell proliferation, cell invasion, cell migration, and tube formation .
Properties
IUPAC Name |
[2-acetyloxy-1-(7-methoxy-2-oxochromen-8-yl)-3-methylbut-3-enyl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20O7/c1-10(2)17(24-11(3)20)19(25-12(4)21)16-14(23-5)8-6-13-7-9-15(22)26-18(13)16/h6-9,17,19H,1H2,2-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXEHZTFFWWQEAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(C(C1=C(C=CC2=C1OC(=O)C=C2)OC)OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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